Cas no 2228234-43-1 (tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate
• CAS No: 2228234-43-1
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 5996030
• PubChem ID: 165710955
• Update Time: 2025-06-08

tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate
• EN300-1872946
• 2228234-43-1
• tert-butyl N-{4-hydroxy-3-[(4-methoxypiperidin-4-yl)methyl]phenyl}carbamate

• Inchi： 1S/C18H28N2O4/c1-17(2,3)24-16(22)20-14-5-6-15(21)13(11-14)12-18(23-4)7-9-19-10-8-18/h5-6,11,19,21H,7-10,12H2,1-4H3,(H,20,22)
• InChI Key： UDTRCHIRMYHIMT-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C(=CC=C(C=2)NC(=O)OC(C)(C)C)O)CCNCC1

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate

Introduction to Tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2228234-43-1)

Tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate, a compound with the CAS number 2228234-43-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a hydroxyl group and a 4-methoxypiperidin-4-ylmethyl group. This particular arrangement of functional groups makes the compound a valuable scaffold for designing novel therapeutic agents. The presence of both hydroxyl and methoxy groups enhances its reactivity, allowing for further chemical modifications that can be tailored to specific pharmacological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors that modulate the activity of enzymes and receptors involved in various disease pathways. The tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate structure has shown promise in this context, particularly as a potential lead compound for the development of drugs targeting neurological disorders. Its unique pharmacophore profile suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Current research indicates that modulating certain enzyme activities and receptor interactions can help mitigate the progression of conditions such as Alzheimer's disease and Parkinson's disease. The carbamate moiety in tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate has been identified as a key feature that contributes to its ability to interact with biological systems. This interaction may lead to the development of novel therapeutic strategies that could significantly improve patient outcomes.

The synthesis of tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

Evaluation of the pharmacokinetic properties of tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate is essential for determining its potential as a drug candidate. Studies have shown that compounds with similar structures exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These characteristics are critical for ensuring that the drug can be effectively absorbed and utilized by the body. Further research is ongoing to fully characterize these properties and to identify any potential liabilities that may need to be addressed during drug development.

The role of computational chemistry in understanding the behavior of tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These predictions provide valuable insights into its potential mechanism of action and help guide the design of subsequent analogs with improved properties. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

In conclusion, tert-butyl N-{4-hydroxy-3-(4-methoxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2228234-43-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it an attractive molecule for drug development. As research continues, it is likely that new insights will emerge regarding its therapeutic potential, paving the way for innovative treatments that could improve lives around the world.